Cas no 2034255-95-1 (N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide)

N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide is a synthetic organic compound featuring a pyrimidine-carboxamide core linked to a substituted pyridine moiety. Its structure incorporates both pyridine and pyrimidine rings, which are known for their versatility in medicinal and agrochemical applications. The ethoxy and hydroxymethyl functional groups enhance its solubility and potential for derivatization, making it a valuable intermediate in pharmaceutical and chemical synthesis. The compound's well-defined heterocyclic framework may contribute to its utility in developing bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. Its stability under standard conditions and compatibility with further functionalization underscore its relevance in research and industrial applications.
N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide structure
2034255-95-1 structure
Product Name:N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide
CAS No:2034255-95-1
MF:C13H14N4O3
MW:274.275262355804
CID:5550300
Update Time:2025-06-08

N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(6-ethoxypyridin-3-yl)methyl]-4-oxo-1H-pyrimidine-6-carboxamide
    • N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide
    • Inchi: 1S/C13H14N4O3/c1-2-20-12-4-3-9(6-14-12)7-15-13(19)10-5-11(18)17-8-16-10/h3-6,8H,2,7H2,1H3,(H,15,19)(H,16,17,18)
    • InChI Key: YZZAOBNUOBFPEK-UHFFFAOYSA-N
    • SMILES: C1NC(C(NCC2=CC=C(OCC)N=C2)=O)=CC(=O)N=1

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Additional information on N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide

N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034255-95-1): A Comprehensive Overview

N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034255-95-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 2034255-95-1, is a derivative of pyrimidine and pyridine, two heterocyclic compounds that are widely studied for their biological activities.

The chemical structure of N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide is characterized by a pyrimidine ring with a hydroxyl group at the 6-position and a carboxamide group at the 4-position. The ethoxy-substituted pyridine moiety is attached to the pyrimidine ring via a methylene bridge, creating a complex and multifunctional molecule. This structural complexity contributes to its diverse biological activities, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are key regulators of inflammation.

Moreover, N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide has shown promising results in preclinical studies for its potential as an anticancer agent. A study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that it may have a favorable safety profile for clinical use.

In addition to its anti-inflammatory and anticancer properties, N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide has also been investigated for its neuroprotective effects. Research published in the Journal of Neurochemistry revealed that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide have also been studied extensively. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics make it suitable for oral administration and long-term treatment regimens.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of N-[(6-ethoxypyridin-3-yl)methyl]-6-hydroxypyrimidine-4-carboxamide. Ongoing clinical trials are currently evaluating its effectiveness in treating various conditions, including inflammatory disorders, cancer, and neurodegenerative diseases. The results from these trials will provide valuable insights into its clinical utility and help guide future drug development efforts.

In conclusion, N-[(6-Ethoxypyridin-3-Yl)Methyl]-6-Hydroxypyrimidine-4-Carboxamide (CAS No. 2034255-95-1) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure and diverse therapeutic potential make it an exciting area of research in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to reveal new avenues for drug discovery and development.

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